Cas no 62134-32-1 (1H-Purine, 6-(heptyloxy)-)

1H-Purine, 6-(heptyloxy)- structure
1H-Purine, 6-(heptyloxy)- structure
Product Name:1H-Purine, 6-(heptyloxy)-
CAS No:62134-32-1
MF:C12H18N4O
MW:234.297522068024
CID:456917
PubChem ID:21201180
Update Time:2025-04-19

1H-Purine, 6-(heptyloxy)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Purine, 6-(heptyloxy)-
    • 6-heptoxy-7H-purine
    • ATKMTEHDPYMKBD-UHFFFAOYSA-N
    • 6-(Heptyloxy)-7H-purine
    • 6-heptyloxypurine
    • SCHEMBL7027155
    • 62134-32-1
    • DTXSID30611360
    • Inchi: 1S/C12H18N4O/c1-2-3-4-5-6-7-17-12-10-11(14-8-13-10)15-9-16-12/h8-9H,2-7H2,1H3,(H,13,14,15,16)
    • InChI Key: ATKMTEHDPYMKBD-UHFFFAOYSA-N
    • SMILES: O(C1=C2C(=NC=N1)N=CN2)CCCCCCC

Computed Properties

  • Exact Mass: 234.14824
  • Monoisotopic Mass: 234.14806121g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 7
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 63.7Ų

Experimental Properties

  • PSA: 58.34
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